Cas no 75737-39-2 (m-Methoxytopolin)

• Product Name: m-Methoxytopolin
• CAS No: 75737-39-2
• MF: C₁₃H₁₃N₅O
• MW: 255.275221586227
• CID: 981998
• PubChem ID: 850966
• Update Time: 2025-04-19

m-Methoxytopolin Chemical and Physical Properties

Names and Identifiers

• N-[(3-methoxyphenyl)methyl]-7h-purin-6-amine
• META-METHOXYTOPOLIN
• 6-(3-methoxybenzylamino)purine
• 6-m-methoxybenzylaminopurine
• AC1LGS88
• AC1Q4E3M
• STOCK1N-69254
• SureCN1443197
• SureCN1443198
• T6288195
• MemT
• NSC 145023
• NCGC00168505-02
• SCHEMBL1443197
• AKOS022115755
• NSC145023
• AKOS009295499
• 75737-39-2
• N-(3-Methoxybenzyl)-7H-purin-6-amine
• Z372984506
• NCGC00168505-01
• m-Methoxytopolin
• NSC-145023
• DTXSID80357342
• CHEMBL1868209
• meta-METHOXYTOPOLIN (MemT)
• STL287812
• N-(3-methoxybenzyl)-9H-purin-6-amine

• Inchi： 1S/C13H13N5O/c1-19-10-4-2-3-9(5-10)6-14-12-11-13(16-7-15-11)18-8-17-12/h2-5,7-8H,6H2,1H3,(H2,14,15,16,17,18)
• InChI Key： JLFVTVWYTKYYPS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 255.11219
• Monoisotopic Mass: 255.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 272-273 ºC
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 75.72
• LogP: 2.04660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines